Cas no 111223-31-5 ((2S)-6-{(tert-butoxy)carbonylamino}-2-hydroxyhexanoic acid)

• Product Name: (2S)-6-{(tert-butoxy)carbonylamino}-2-hydroxyhexanoic acid
• CAS No: 111223-31-5
• MF: C₁₁H₂₁NO₅
• MW: 247.2881
• MDL: MFCD29487407
• CID: 4560782
• PubChem ID: 10586563
• Update Time: 2024-11-04

(2S)-6-{(tert-butoxy)carbonylamino}-2-hydroxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-6-(Boc-amino)-2-hydroxyhexanoic Acid
• SY247795
• SY247090
• (R)-6-(Boc-amino)-2-hydroxyhexanoic Acid
• 2-Hydroxy-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• (2S)-6-{(tert-butoxy)carbonylamino}-2-hydroxyhexanoic acid
• AC2943
• AKOS037631061
• (S)-6-((tert-butoxycarbonyl)amino)-2-hydroxyhexanoic acid
• 111223-31-5
• SCHEMBL6823852
• EN300-24292790
• (2S)-2-hydroxy-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic Acid
• MFCD29487407
• (2S)-6-{[(tert-butoxy)carbonyl]amino}-2-hydroxyhexanoic acid

• MDL： MFCD29487407
• Inchi： 1S/C11H21NO5/c1-11(2,3)17-10(16)12-7-5-4-6-8(13)9(14)15/h8,13H,4-7H2,1-3H3,(H,12,16)(H,14,15)
• InChI Key： NKQWPQYVVKUEPV-UHFFFAOYSA-N
• SMILES： O(C(N([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])(C(=O)O[H])O[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 247.14197277g/mol
• Monoisotopic Mass: 247.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids